Cas no 2227641-14-5 ((2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol)

(2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol is a chiral brominated indane derivative featuring a dioxolane ring and a secondary alcohol functional group. Its stereospecific (R)-configuration ensures precise enantiomeric purity, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The bromine substituent enhances reactivity for further functionalization, while the dioxolane ring contributes to stability under various reaction conditions. This compound is particularly useful in the development of bioactive molecules, where its rigid scaffold and functional handles enable efficient derivatization. High chemical purity and well-defined stereochemistry make it a reliable building block for research in medicinal chemistry and material science applications.
(2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol structure
2227641-14-5 structure
Product Name:(2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol
CAS No:2227641-14-5
MF:C10H11BrO3
MW:259.096542596817
CID:6362308
PubChem ID:165782826
Update Time:2025-10-31

(2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol
    • EN300-1991541
    • 2227641-14-5
    • Inchi: 1S/C10H11BrO3/c1-6(12)2-7-3-9-10(4-8(7)11)14-5-13-9/h3-4,6,12H,2,5H2,1H3/t6-/m1/s1
    • InChI Key: YDODRGDFDYZKRI-ZCFIWIBFSA-N
    • SMILES: BrC1C=C2C(=CC=1C[C@@H](C)O)OCO2

Computed Properties

  • Exact Mass: 257.98916g/mol
  • Monoisotopic Mass: 257.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.7Ų

(2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol Pricemore >>

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Additional information on (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol

Comprehensive Overview of (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol (CAS No. 2227641-14-5)

The compound (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol, identified by its CAS number 2227641-14-5, is a chiral organic molecule featuring a brominated dioxaindan core. This structure is of significant interest in pharmaceutical and materials science due to its potential applications in drug development and specialty chemicals. The 6-bromo-1,3-dioxaindan moiety, combined with the (2R)-propan-2-ol side chain, offers unique stereochemical properties that are valuable for asymmetric synthesis and bioactive molecule design.

In recent years, researchers have focused on chiral building blocks like (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol for their role in creating enantioselective catalysts and intermediates. The bromine substituent at the 6-position enhances reactivity for cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemistry platforms. This aligns with the growing demand for sustainable synthetic methods and green chemistry, as users increasingly seek alternatives to traditional halogenation processes.

The stereocenter at the propan-2-ol group makes this compound particularly relevant for pharmaceutical applications, where enantiopurity is critical. Discussions on platforms like PubMed and Reaxys highlight its potential in designing central nervous system (CNS) therapeutics, a trending topic due to rising interest in neurological drug discovery. Its dioxaindan scaffold is structurally similar to motifs found in bioactive natural products, further driving research interest.

From a materials science perspective, the compound’s rigid aromatic system and polar functional groups suggest utility in liquid crystal or polymeric matrix applications. Searches for high-performance materials and advanced composites often include such heterocyclic compounds, reflecting industry needs for thermally stable and optically active components. The CAS 2227641-14-5 has also been referenced in patents related to electronic device coatings, underscoring its multidisciplinary appeal.

Analytical characterization of (2R)-1-(6-bromo-1,3-dioxaindan-5-yl)propan-2-ol typically involves NMR spectroscopy, HPLC chiral separation, and X-ray crystallography—techniques frequently queried in academic databases. Its solubility profile (moderate in polar aprotic solvents) and stability under inert conditions are practical considerations for laboratory handling, topics often raised in chemical safety discussions and process optimization threads.

In summary, CAS 2227641-14-5 represents a versatile chiral intermediate with broad relevance across medicinal chemistry, catalysis, and functional materials. Its structural features align with current research trends toward stereocontrolled synthesis and multifunctional molecular design, making it a compound of enduring scientific and industrial interest.

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